Cas no 1220031-89-9 (4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride)

• Product Name: 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride
• CAS No: 1220031-89-9
• MF: C₁₁H₂₀ClNO₃
• MW: 249.734402656555
• CID: 1067217
• PubChem ID: 56829494
• Update Time: 2025-06-08

4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylate hydrochloride
• A909817
• Piperidin-4-yltetrahydro-2H-pyran-4-carboxylatehydrochloride
• 1220031-89-9
• 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride
• piperidin-4-yl oxane-4-carboxylate;hydrochloride
• AKOS015848730
• Piperidin-4-yl tetrahydro-2H-pyran-4-carboxylate hydrochloride

• MDL： MFCD13559742
• Inchi： 1S/C11H19NO3.ClH/c13-11(9-3-7-14-8-4-9)15-10-1-5-12-6-2-10;/h9-10,12H,1-8H2;1H
• InChI Key： VUHXCIGDRVRFQV-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1CCOCC1)=O)C1CCNCC1

Computed Properties

• Exact Mass: 249.1131712g/mol
• Monoisotopic Mass: 249.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride

Introduction to 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride (CAS No: 1220031-89-9)

4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1220031-89-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse pharmacological properties and roles in drug development. The structural motif of piperidine, characterized by a six-membered ring containing one nitrogen atom, contributes to the unique chemical and biological behavior of this molecule.

The tetrahydro-2H-pyran-4-carboxylate moiety in the name of this compound suggests a fused cyclic structure with a carboxylate functional group, which is known to be a key pharmacophore in many bioactive molecules. The presence of the hydrochloride salt form indicates that the compound is likely designed for improved solubility and stability, which are critical factors in pharmaceutical formulations. These features make 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in piperidine derivatives due to their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The nitrogen atom in the piperidine ring can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. Additionally, the carboxylate group can participate in ionic interactions with proteins and enzymes, further modulating biological activity.

Recent studies have highlighted the importance of tetrahydro-2H-pyran derivatives in medicinal chemistry. These compounds have been explored for their ability to modulate enzyme activity and receptor binding. For instance, modifications of the tetrahydropyran ring have been shown to influence metabolic stability and pharmacokinetic profiles, making them valuable scaffolds for drug design. The carboxylate group in particular has been implicated in enhancing binding interactions with biological targets, such as kinases and proteases.

The hydrochloride salt form of 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride is particularly noteworthy due to its improved solubility compared to the free base form. Solubility is a critical factor in drug formulation, as it affects bioavailability and therapeutic efficacy. By converting the compound into its hydrochloride salt, researchers can enhance its solubility in aqueous solutions, facilitating administration via oral or intravenous routes.

Current research in pharmaceutical chemistry emphasizes the development of novel derivatives that combine multiple pharmacophores into a single molecular entity. This approach allows for synergistic effects between different functional groups, potentially leading to more potent and selective drugs. 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride fits well within this paradigm, as it incorporates both piperidine and tetrahydropyran motifs, which are known to interact favorably with biological targets.

The synthesis of 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the piperidine ring, followed by functionalization at the 4-position with a tetrahydropyran moiety. The introduction of the carboxylate group is often achieved through oxidation or carboxylation reactions. Finally, conversion to the hydrochloride salt is performed to enhance solubility and stability.

In terms of biological activity, preliminary studies suggest that 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. For example, piperidine derivatives have been shown to interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Additionally, the tetrahydropyran ring may contribute to interactions with other biological targets, such as G-protein coupled receptors (GPCRs).

The potential therapeutic applications of 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride are still under investigation, but preliminary findings are promising. Researchers are exploring its efficacy in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems makes it an attractive candidate for further development.

Advances in computational chemistry have also played a significant role in understanding the potential bioactivity of 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride. Molecular docking studies have been used to predict how this compound might interact with biological targets at an atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental efforts toward optimizing drug design.

The development of new pharmaceuticals requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This involves preclinical studies using cell cultures and animal models followed by human clinical trials. 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride will need to undergo these stages before its potential as a therapeutic agent can be fully realized.

In conclusion, 4-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride (CAS No: 1220031-89-9) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation into treating various diseases. As research continues，this compound has the potential to contribute significantly to advancements in medicine.